Cas no 356783-47-6 (Des-(3,4-Dihydrogen-3-oxo) Favipiravir)

• Product Name: Des-(3,4-Dihydrogen-3-oxo) Favipiravir
• CAS No: 356783-47-6
• MF: C₅H₄FN₃O
• MW: 141.103163719177
• CID: 303164
• PubChem ID: 22662853
• Update Time: 2025-05-23

Des-(3,4-Dihydrogen-3-oxo) Favipiravir Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,6-fluoro-
• 6-FLUORO-PYRAZINE-2-CARBOXYLIC ACID AMIDE
• 6-Fluoro-2-pyrazinecarboxamide
• Pyrazinecarboxamide,6-fluoro- (9CI)
• Pyrazinecarboxamide, 6-fluoro- (9CI)
• 6-fluoropyrazine-2-carboxamide
• SCHEMBL6377563
• 356783-47-6
• AKOS006350309
• HWULEHIEUIJINT-UHFFFAOYSA-N
• Des-(3,4-dihydrogen-3-oxo) Favipiravir
• Des-(3,4-Dihydrogen-3-oxo) Favipiravir

• MDL： MFCD18968606
• Inchi： 1S/C5H4FN3O/c6-4-2-8-1-3(9-4)5(7)10/h1-2H,(H2,7,10)
• InChI Key： HWULEHIEUIJINT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(N)=O)=N1

Computed Properties

• Exact Mass: 141.03392
• Monoisotopic Mass: 141.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 68.9A^2

Experimental Properties

• PSA: 68.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Des-(3,4-Dihydrogen-3-oxo) Favipiravir

Des-(3,4-Dihydrogen-3-oxo) Favipiravir: A Promising Antiviral Agent

Des-(3,4-Dihydrogen-3-oxo) Favipiravir, also known by its CAS number 356783-47-6, is a novel antiviral compound that has garnered significant attention in the scientific community due to its potential efficacy against a wide range of viral infections. This compound is a derivative of favipiravir, a well-known antiviral drug primarily used for the treatment of influenza. The structural modification in Des-(3,4-Dihydrogen-3-oxo) Favipiravir introduces unique properties that enhance its antiviral activity and selectivity, making it a promising candidate for future therapeutic applications.

The development of Des-(3,4-Dihydrogen-3-oxo) Favipiravir was driven by the need for more effective and safer antiviral agents. Recent studies have demonstrated that this compound exhibits potent activity against various RNA viruses, including influenza A and B viruses, as well as emerging pathogens such as Zika virus and coronaviruses. Its mechanism of action involves inhibiting viral RNA-dependent RNA polymerase (RdRP), a critical enzyme for viral replication. This makes it a versatile candidate for combating multiple viral threats.

One of the key advantages of Des-(3,4-Dihydrogen-3-oxo) Favipiravir is its improved pharmacokinetic profile compared to its parent compound, favipiravir. Preclinical studies have shown that this derivative exhibits enhanced bioavailability and reduced toxicity, which are essential attributes for a drug intended for human use. Additionally, its ability to target multiple viral strains without inducing resistance highlights its potential as a broad-spectrum antiviral agent.

The chemical structure of CAS No 356783-47-6 plays a crucial role in its antiviral activity. The des-(3,4-dihydrogen-3-oxo) modification introduces steric and electronic changes that enhance the compound's binding affinity to the RdRP enzyme. This structural optimization not only improves potency but also reduces off-target effects, making it safer for therapeutic use. Recent advancements in computational chemistry have further elucidated the molecular interactions between Des-(3,4-Dihydrogen-3-oxo) Favipiravir and viral enzymes, providing deeper insights into its mechanism of action.

In terms of clinical applications, Des-(3,4-Dihydrogen-3-oxo) Favipiravir has shown great promise in preclinical models of viral infections. Studies conducted on animal models have demonstrated significant reductions in viral load and improved survival rates when treated with this compound. These findings suggest that it could be a valuable addition to the arsenal of antiviral therapies, particularly in cases where existing treatments are limited or ineffective.

The safety profile of CAS No 356783-47-6 has also been extensively evaluated in preclinical studies. Results indicate that it has a favorable safety margin with minimal adverse effects at therapeutic doses. This is particularly important given the urgent need for safe and effective antiviral agents during pandemics or outbreaks caused by emerging viruses.

In conclusion, Des-(3,4-Dihydrogen-3-oxo) Favipiravir, with its unique chemical structure and potent antiviral activity, represents a significant advancement in antiviral drug development. Its ability to target multiple viral pathogens and its improved pharmacokinetic properties make it a strong candidate for future clinical trials. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound holds great promise in addressing the global challenge of viral infections.